(Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl 4-bromobenzoate

• IUPAC Name: [(2Z)-3-oxo-2-(pyridin-4-ylmethylidene)-1-benzofuran-6-yl] 4-bromobenzoate
• InChI: InChI=1S/C21H12BrNO4/c22-15-3-1-14(2-4-15)21(25)26-16-5-6-17-18(12-16)27-19(20(17)24)11-13-7-9-23-10-8-13/h1-12H/b19-11-
• InChI Key: DXFQBAJMEIVKDF-ODLFYWEKSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=NC=C4)O3)Br
• Isomeric SMILES: C1=CC(=CC=C1C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=NC=C4)/O3)Br
• Molecular Formula: C21H12BrNO4
• Molecular Weight: 422.2 g/mol

Description

(Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl 4-bromobenzoate is a chemical compound that has gained significant attention in scientific research. The compound has been synthesized using various methods and has shown potential in various applications such as drug development, biological studies, and material science.

Scientific Research Applications

Heterocyclic N-oxide Derivatives in Organic Synthesis and Drug Applications

• Heterocyclic N-oxide derivatives, including those from pyridine, are known for their versatility as synthetic intermediates and their significance in biological contexts. They have been utilized in metal complexes formation, catalysts design, asymmetric catalysis, synthesis, and medicinal applications, highlighting their importance in advanced chemistry and drug development investigations (Li et al., 2019).

Pyrimidine Appended Optical Sensors

• Organic compounds, including those with pyridine and pyrimidine rings, have been applied in various fields due to their coordination sites acting as ligands. This has led to their use as chemosensors for detecting various metal ions, demonstrating the functional versatility of these compounds in environmental, agricultural, and biological samples (Alharbi, 2022).

Imidazopyridine-Based Derivatives in Medicinal Chemistry

• Fused pyridines, including imidazopyridines (IZPs), have shown various pharmacological activities and have been widely used in medicinal chemistry. These compounds offer a diverse profile due to the combination of imidazole and pyridine moieties, making them potent candidates for antibacterial agents with fewer side effects (Sanapalli et al., 2022).

Optoelectronic Applications of Quinazolines and Pyrimidines

• Quinazolines and pyrimidines have been researched for their applications in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors. Their incorporation into π-extended conjugated systems is valuable for creating novel optoelectronic materials, highlighting the potential of these compounds in the development of advanced technology (Lipunova et al., 2018).